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Compound of Interest

Compound Name:
2'-Deoxyadenosine 5'-O-(1-

thiotriphosphate)

Cat. No.: B12077044

Get Quote

Physicochemical and Structural Properties
dATP α S is a synthetic nucleotide analog characterized by a chiral alpha-phosphorus center,

resulting in two distinct diastereomers: Sp​and Rp​. The introduction of the sulfur atom increases

the atomic radius and alters the charge distribution compared to natural dATP, leading to

unique biochemical behaviors, including a lower pKa and increased hydrophobicity.

Table 1: Quantitative Physicochemical Properties of dATP α S
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Property Value Source

IUPAC Name

[[(2R,3S,5R)-5-(6-aminopurin-

9-yl)-3-hydroxyoxolan-2-

yl]methoxy-

hydroxyphosphinothioyl]

phosphono hydrogen

phosphate

[1]

Molecular Formula C10H16N5O11P3S [1]

Molecular Weight 507.25 g/mol [1]

pKa (Predicted) 1.07 ± 0.10 [2]

XLogP3 -2.7 [1]

Topological Polar Surface Area 274 Å² [1]

Stereoisomers Sp​(Polymerase-active) and Rp​ [3]

Mechanistic Biology: Polymerase Kinetics and
Stereochemistry
The integration of dATP α S into a nascent DNA strand is governed by the universal two-metal-

ion mechanism conserved across nucleic acid polymerases[4].

Stereoselectivity: DNA polymerases exhibit profound stereoselectivity, exclusively utilizing

the Sp​isomer of dATP α S. The Rp​isomer is sterically excluded from the catalytic pocket

because the bulky sulfur atom clashes with highly conserved active-site residues.

Inversion of Configuration: During catalysis, the 3'-OH of the primer strand executes an in-

line nucleophilic attack on the alpha-phosphorus. This reaction proceeds via a

pentacoordinate transition state, resulting in the stereochemical inversion of the alpha-

phosphate. Consequently, the Sp​-dATP α S monomer is incorporated as an Rp​-

phosphorothioate linkage in the DNA backbone.

Nuclease Resistance: The resulting Rp​-phosphorothioate linkage is highly resistant to 3' →

5' exonuclease (proofreading) activity and many restriction endonucleases. The sulfur atom
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disrupts the coordination of the divalent cations required for nuclease-mediated hydrolytic

cleavage.
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Click to download full resolution via product page

Stereochemical inversion of Sp-dATPαS to Rp-DNA during polymerase incorporation.

Advanced Genomic Applications
High-Fidelity Pyrosequencing
In standard pyrosequencing, the incorporation of a nucleotide releases pyrophosphate (PPi),

which ATP sulfurylase converts to ATP. Luciferase then uses this ATP to generate a light signal.

However, natural dATP is a direct substrate for luciferase, creating a massive false-positive

background signal. By substituting natural dATP with the pure Sp​-isomer of dATP α S,

polymerases can still efficiently incorporate the adenine base, but the resulting dATP α S in the

reaction mix is invisible to luciferase. The use of pure Sp​-isomer significantly increases the

signal-to-noise ratio, doubling read lengths and allowing accurate sequencing through poly(T)

regions[3].
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Pyrosequencing cascade showing dATPαS preventing false background light signals.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b12077044/docs?utm_src=pdf-body-img#phosphorothioate-analog-of-datp-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12077044?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Genome Conformation Capture (GCC) and Hi-C
In spatial genomics, mapping the 3D architecture of chromatin relies on cross-linking and

ligating proximal DNA fragments. A critical challenge is distinguishing true ligation junctions

from random noise. During the linker insertion step of GCC, E. coli DNA Polymerase I is used

to perform nick-translation in the presence of dATP α S. The incorporation of this nuclease-

resistant analog permanently marks the target DNA junctions, protecting them from subsequent

exonuclease degradation and enriching the library for true binary chromatin contacts[5].

Purinergic Receptor Profiling
Beyond nucleic acid synthesis, radiolabeled [35S] dATP α S serves as a potent, metabolically

stable radioligand for studying purinergic receptors. Kinetic analysis of [35S] dATP α S binding

to membrane fragments allows researchers to differentiate specific G-protein coupled receptor

(e.g., P2Y1) interactions from non-specific membrane binding based on "slow" versus "fast" on-

rates and receptor isomerization[6].

Validated Experimental Methodologies
Protocol 1: Phosphorothioate DNA Synthesis &
Exonuclease Protection Assay
Causality & Self-Validation: This protocol generates an exonuclease-resistant DNA fragment. A

parallel control using natural dATP must be run; the complete degradation of the control

fragment validates the active state of Exonuclease III, proving that the survival of the dATP α S

fragment is due to the phosphorothioate linkage, not enzyme failure.

Reaction Assembly: In a sterile microcentrifuge tube, combine 1X Polymerase Buffer (50 mM

Tris-HCl pH 7.5, 10 mM MgCl 2​, 1 mM DTT), 200 ng of primed ssDNA template, and 200 μ

M each of dCTP, dGTP, and dTTP.

Analog Addition: Add 200 μ M of pure Sp​-dATP α S. (Note: Do not use racemic mixtures, as

the Rp​isomer competitively inhibits the polymerase).

Synthesis: Add 5 units of Klenow Fragment (3' → 5' exo-). Incubate at 37°C for 30 minutes.

Enzyme Inactivation: Heat to 75°C for 10 minutes to terminate synthesis.
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Exonuclease Challenge: Add 10 units of Exonuclease III directly to the reaction. Incubate at

37°C for 15 minutes.

Analysis: Resolve the products on a 15% denaturing TBE-Urea polyacrylamide gel. The

phosphorothioate-protected strand will appear as a distinct, intact band, whereas the natural

dATP control will be absent.

Protocol 2: High-Fidelity Pyrosequencing Reaction
Setup
Causality & Self-Validation: The sequential addition of nucleotides requires absolute

degradation of unincorporated bases by apyrase. If baseline light levels drift upward, apyrase

kinetics are failing. dATP α S prevents the massive A-peak artifact, making quantitative allele

frequency measurements possible.

Template Immobilization: Bind biotinylated PCR amplicons to Streptavidin-coated Sepharose

beads. Denature with 0.2 M NaOH to isolate the single-stranded template.

Primer Annealing: Wash the beads and resuspend in Annealing Buffer (20 mM Tris-Acetate

pH 7.6, 2 mM Mg-Acetate). Add 0.5 μ M sequencing primer. Heat to 80°C for 2 minutes, then

cool slowly to room temperature.

Enzyme/Substrate Mix: Load the pyrosequencing cartridge with the Enzyme Mixture (DNA

Polymerase, ATP Sulfurylase, Luciferase, Apyrase) and Substrate Mixture (Luciferin,

Adenosine 5'-phosphosulfate).

Nucleotide Loading: Load dCTP, dGTP, dTTP, and Sp​-dATP α S into their respective

dispensing reservoirs.

Execution: Run the dispensation sequence. Monitor the pyrogram; the incorporation of 'A'

will yield a peak height proportional to the number of bases incorporated, without the trailing

background luminescence characteristic of natural dATP[3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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